(E)-4-(2-cyano-3-((2-methoxyphenyl)amino)-3-oxoprop-1-en-1-yl)phenyl 4-methylbenzoate

• IUPAC Name: [4-[(E)-2-cyano-3-(2-methoxyanilino)-3-oxoprop-1-enyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C25H20N2O4/c1-17-7-11-19(12-8-17)25(29)31-21-13-9-18(10-14-21)15-20(16-26)24(28)27-22-5-3-4-6-23(22)30-2/h3-15H,1-2H3,(H,27,28)/b20-15+
• InChI Key: DVSKILMXOVUFJP-HMMYKYKNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=CC=CC=C3OC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol
• CAS No.: 469875-25-0

Description

(E)-4-(2-cyano-3-((2-methoxyphenyl)amino)-3-oxoprop-1-en-1-yl)phenyl 4-methylbenzoate is a useful research compound. Its molecular formula is C25H20N2O4 and its molecular weight is 412.445. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Research on zinc phthalocyanine derivatives, similar in structural complexity to the compound , has shown significant promise in photodynamic therapy (PDT) for cancer treatment. For instance, a study by Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine compounds exhibiting high singlet oxygen quantum yields. These compounds have been characterized for their spectroscopic, photophysical, and photochemical properties, highlighting their potential as Type II photosensitizers in PDT, leveraging their good fluorescence properties and high singlet oxygen quantum yield for efficient cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Another study focused on the synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, compounds with structural features reminiscent of the query compound. These synthesized compounds demonstrated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential application in developing new antimicrobial and anticancer agents (Hassan, Hafez, & Osman, 2014).

Green Chemistry and Catalysis

A study by Zolfigol et al. (2013) introduced a green, efficient method for preparing 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles. This method uses isonicotinic acid as a dual and biological organocatalyst under solvent-free conditions, demonstrating the role of similar compounds in facilitating green chemistry applications and catalysis (Zolfigol et al., 2013).

Biological Activity and Drug Development

Further research into the synthesis and biological activity of 2-(2-amino-2-phenylethyl)-5-oxotetrahydrofuran-2-carboxylic acid, another structurally complex compound, revealed its potential to increase the growth of E. coli organisms by about 44%. This finding suggests potential applications in stem cell research and drug development, highlighting the broad applicability of such compounds in biologically relevant contexts (Denton, Urquilla, Merrer, & Sumner, 2021).